Cas no 1396762-02-9 (3-(4-fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide
• CAS No: 1396762-02-9
• MF: C₂₅H₂₃FN₄O
• MW: 414.474728822708
• CID: 5400724
• Update Time: 2025-06-26

3-(4-fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-(2-pyridinylmethyl)-1H-pyrazole-5-carboxamide
• 3-(4-fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide

• Inchi： 1S/C25H23FN4O/c1-29-24(17-23(28-29)20-10-12-21(26)13-11-20)25(31)30(18-22-9-5-6-15-27-22)16-14-19-7-3-2-4-8-19/h2-13,15,17H,14,16,18H2,1H3
• InChI Key： SMCQLYCYGFPOJL-UHFFFAOYSA-N
• SMILES： N1(C)C(C(N(CCC2=CC=CC=C2)CC2=NC=CC=C2)=O)=CC(C2=CC=C(F)C=C2)=N1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 634.3±55.0 °C(Predicted)
• pka: 4.36±0.12(Predicted)

Additional information on 3-(4-fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide

Introduction to 3-(4-fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1396762-02-9, specifically named 3-(4-fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its pyrazole core and multiple substituents, has garnered attention due to its potential biological activities and mechanistic insights into drug design. The presence of a 4-fluorophenyl group, a methyl group, and a pyridin-2-yl moiety appended to the pyrazole scaffold suggests a complex interplay of electronic and steric effects that could modulate its interactions with biological targets.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly in the search for molecules with enhanced pharmacological properties. The pyrazole scaffold, known for its versatility and prevalence in bioactive molecules, serves as an excellent platform for structural diversification. The specific arrangement of substituents in 3-(4-fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide not only contributes to its unique chemical profile but also opens up possibilities for targeted drug discovery.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorine substitution can significantly influence metabolic stability, lipophilicity, and binding affinity. This feature has been extensively studied in the context of drug development, where fluorinated compounds often exhibit improved pharmacokinetic profiles. The incorporation of such a substituent into the pyrazole core suggests that this compound could be a valuable building block for designing next-generation therapeutics.

The methyl and phenylethyl groups attached to the nitrogen atoms further enhance the complexity of this molecule. These alkyl chains can influence both the solubility and binding properties of the compound, making it adaptable for various biological assays. Additionally, the presence of a pyridin-2-yl group provides a hydrogen bond acceptor site, which is crucial for interactions with biological targets such as proteins and enzymes. This structural feature is particularly relevant in drug design, where optimal binding interactions are essential for efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-(4-fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide with remarkable accuracy. Molecular docking studies have shown that this compound can interact with several key targets implicated in various diseases. For instance, preliminary simulations suggest potential binding to enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic intervention. These findings align with current trends in drug discovery, where targeting inflammation has become a major focus due to its role in numerous pathological conditions.

The synthesis of this compound also highlights the importance of multi-step organic chemistry in producing complex molecules. The introduction of each substituent requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine linkage within this molecule. These synthetic methodologies are not only powerful tools for constructing complex scaffolds but also contribute to the broader field of organic chemistry by developing new synthetic pathways.

In addition to its potential therapeutic applications, 3-(4-fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide may also serve as a valuable tool for mechanistic studies. By understanding how this compound interacts with biological targets at a molecular level, researchers can gain insights into drug-receptor binding dynamics and develop more effective strategies for drug design. Such knowledge is crucial for optimizing lead compounds and improving their pharmacological properties before they enter clinical trials.

The role of heterocyclic compounds like pyrazoles in medicinal chemistry cannot be overstated. These structures have been extensively explored due to their ability to mimic natural products and exhibit diverse biological activities. The specific modifications present in 3-(4-fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide exemplify how structural diversification can lead to novel pharmacological entities with unique properties. This underscores the importance of continuing research in this area to uncover new therapeutic opportunities.

As computational methods improve and synthetic techniques evolve, the discovery and development of novel heterocyclic compounds like 3-(4-fluorophenyl)-1-methyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide will undoubtedly accelerate. This compound represents just one example of how interdisciplinary approaches combining organic chemistry, computational biology, and pharmacology can lead to breakthroughs in drug discovery. By leveraging these advancements, researchers can develop more effective treatments for a wide range of diseases.